butyl 4-[(3-phenoxypropanoyl)amino]benzoate

• IUPAC Name: butyl 4-(3-phenoxypropanoylamino)benzoate
• InChI: InChI=1S/C20H23NO4/c1-2-3-14-25-20(23)16-9-11-17(12-10-16)21-19(22)13-15-24-18-7-5-4-6-8-18/h4-12H,2-3,13-15H2,1H3,(H,21,22)
• InChI Key: IUSBYOOVIDYVNA-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=O)CCOC2=CC=CC=C2
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol

Description

Butyl 4-[(3-phenoxypropanoyl)amino]benzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of butyl 4-[(3-phenoxypropanoyl)amino]benzoate is not fully understood. However, it has been suggested that it may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that are responsible for inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that butyl 4-[(3-phenoxypropanoyl)amino]benzoate exhibits anti-inflammatory and analgesic effects in animal models. It has also been found to inhibit the growth of certain cancer cells and to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of butyl 4-[(3-phenoxypropanoyl)amino]benzoate is its ease of synthesis and availability. It is also relatively stable and can be stored for extended periods of time. However, one limitation is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of butyl 4-[(3-phenoxypropanoyl)amino]benzoate. One area of interest is its potential as a drug candidate for the treatment of inflammatory and pain-related disorders. Another area of interest is its use as a building block for the synthesis of functionalized polymers and dendrimers with potential applications in materials science. Additionally, further studies are needed to fully understand its mechanism of action and to explore its potential as a herbicide in agriculture.
In conclusion, butyl 4-[(3-phenoxypropanoyl)amino]benzoate is a chemical compound that has shown promise in various fields. Its ease of synthesis, availability, and potential applications make it an interesting subject for further research.

Scientific Research Applications

Butyl 4-[(3-phenoxypropanoyl)amino]benzoate has been studied for its potential applications in various fields such as drug discovery, materials science, and agriculture. In drug discovery, it has been found to exhibit anti-inflammatory and analgesic activities, making it a promising candidate for the development of new drugs. In materials science, it has been used as a building block for the synthesis of functionalized polymers and dendrimers. In agriculture, it has been tested as a potential herbicide due to its ability to inhibit plant growth.